Cas no 2228705-09-5 (3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol)

• Product Name: 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol
• CAS No: 2228705-09-5
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5771082
• PubChem ID: 165751912
• Update Time: 2025-08-03

3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol
• EN300-1797539
• 2228705-09-5
• 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol

• Inchi： 1S/C11H16N2O3/c1-8-4-3-5-9(13(15)16)10(8)11(2,6-12)7-14/h3-5,14H,6-7,12H2,1-2H3
• InChI Key： GUZLVNNOXAJGAR-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol

Introduction to 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol and Its Significance in Modern Chemical Research

3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol, with the CAS number 2228705-09-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both amino and nitro functional groups, along with its unique substitution pattern, makes it a versatile intermediate for various chemical transformations.

The compound's structure consists of a propanol backbone modified with a methyl group at the second carbon and an aromatic ring substituent at the third carbon. The aromatic ring is further functionalized with a nitro group at the 6-position and a methyl group at the 2-position, contributing to its reactivity and potential utility in synthetic pathways. This specific arrangement not only influences its chemical properties but also opens up possibilities for diverse applications in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The combination of an amino group and a nitro-substituted aromatic ring is particularly noteworthy, as these functional groups are frequently encountered in bioactive molecules. Studies have shown that such structural features can contribute to interactions with biological targets, making them valuable candidates for further investigation.

One of the most compelling aspects of 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol is its potential as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates. For instance, the amino group can be readily incorporated into amide or urea linkages, while the nitro group can undergo reduction to an amine or serve as a precursor for other functional groups. These transformations highlight the compound's versatility and its suitability for use in multi-step synthetic protocols.

The pharmaceutical industry has been particularly keen on exploring new analogs that mimic known bioactive compounds but with improved properties such as enhanced solubility, bioavailability, or reduced toxicity. 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol fits well within this paradigm, as its structural features allow for modifications that could lead to more effective therapeutic agents. Current research is focused on identifying derivatives of this compound that exhibit promising biological activity against various targets.

Advances in computational chemistry have also played a crucial role in understanding the potential of 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological receptors or enzymes. These predictions are often validated through experimental work, leading to a more comprehensive understanding of its pharmacological profile. Such interdisciplinary approaches are essential for translating laboratory findings into tangible therapeutic benefits.

The synthesis of 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol itself presents interesting challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These methods not only improve yield but also enhance the overall efficiency of the synthetic process.

Another area of interest is the environmental impact of synthesizing and using such compounds. Green chemistry principles are being increasingly applied to develop more sustainable synthetic routes. For example, efforts are underway to minimize waste and reduce energy consumption during the production of 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol. By adopting these practices, researchers aim to make the pharmaceutical industry more environmentally friendly while maintaining high standards of quality and efficacy.

The future prospects for 3-Amino-2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-ol are bright, with ongoing research suggesting numerous possibilities for its application in drug discovery and material science. As our understanding of molecular interactions deepens, so too does our ability to harness compounds like this one for beneficial purposes. Whether it serves as a precursor for new drugs or finds utility in other scientific endeavors, 3-Amino-2-methyl-propanaldehyde 2228705 09 5 will undoubtedly continue to be a subject of great interest and innovation.